Cas no 88351-65-9 (3H-Pyrazol-3-one, 2-(4-aminophenyl)-5-(1,1-dimethylethyl)-2,4-dihydro-)

• Product Name: 3H-Pyrazol-3-one, 2-(4-aminophenyl)-5-(1,1-dimethylethyl)-2,4-dihydro-
• CAS No: 88351-65-9
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 635892
• PubChem ID: 60800568
• Update Time: 2025-04-19

3H-Pyrazol-3-one, 2-(4-aminophenyl)-5-(1,1-dimethylethyl)-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2-(4-aminophenyl)-5-(1,1-dimethylethyl)-2,4-dihydro-
• 2-(4-aminophenyl)-5-tert-butyl-4H-pyrazol-3-one
• 2-(4-Aminophenyl)-5-tert-butyl-2,4-dihydro-3H-pyrazol-3-one
• 1-(4-Aminophenyl)-3-(tert-butyl)-1H-pyrazol-5(4H)-one
• DTXSID10734026
• 88351-65-9

• Inchi： 1S/C13H17N3O/c1-13(2,3)11-8-12(17)16(15-11)10-6-4-9(14)5-7-10/h4-7H,8,14H2,1-3H3
• InChI Key： ZDDSJLBAVKHHPG-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C)(C)C)=NN1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.7Ų